Cas no 2280880-03-5 (Tert-butyl 5-(ethylamino)pentanoate)

• Product Name: Tert-butyl 5-(ethylamino)pentanoate
• CAS No: 2280880-03-5
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 5655735
• PubChem ID: 137437906
• Update Time: 2025-07-24

Tert-butyl 5-(ethylamino)pentanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27725308
• SCHEMBL20674793
• tert-butyl 5-(ethylamino)pentanoate
• 2280880-03-5
• Tert-butyl 5-(ethylamino)pentanoate

• Inchi： 1S/C11H23NO2/c1-5-12-9-7-6-8-10(13)14-11(2,3)4/h12H,5-9H2,1-4H3
• InChI Key： QSYMRFVTKYZWNL-UHFFFAOYSA-N
• SMILES： O(C(CCCCNCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 201.172878976g/mol
• Monoisotopic Mass: 201.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 5-(ethylamino)pentanoate

Tert-butyl 5-(ethylamino)pentanoate: A Versatile Compound with Emerging Applications in Biomedical Research

Tert-butyl 5-(ethylamino)pentanoate, identified by its CAS number 2280880-03-5, has emerged as a significant compound in the field of biomedical research. This compound, characterized by its unique chemical structure, has shown potential in various applications, including drug development, targeted therapy, and biomaterials engineering. Recent studies have highlighted its role in modulating cellular pathways and its potential as a prodrug candidate for chronic disease management.

The molecular formula of Tert-butyl 5-(ethylamino)pentanoate is C₁₂H₂₅NO₂, with a molecular weight of approximately 223.34 g/mol. Its structure consists of a pentanoic acid backbone functionalized with an ethylamino group and a tert-butyl substituent. This combination of functional groups contributes to its unique physicochemical properties, including solubility in organic solvents and stability under various pH conditions. These characteristics make it a promising candidate for further drug formulation studies.

Recent advances in biomedical research have underscored the importance of Tert-butyl 5-(ethylamino)pentanoate in the context of targeted drug delivery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potential as a prodrug platform for antifungal agents. The compound's ability to undergo enzymatic cleavage in specific cellular environments allows for the controlled release of active pharmaceutical ingredients, enhancing therapeutic efficacy while minimizing systemic side effects.

Another notable application of Tert-butyl 5-(ethylamino)pentanoate lies in its role as a building block for the synthesis of biodegradable polymers. Researchers at the University of Tokyo have explored its integration into poly(ester amide) matrices, which exhibit favorable mechanical properties for soft tissue engineering. This development aligns with the growing demand for biocompatible materials in regenerative medicine, where Tert-butyl 5-(ethylamino)pentanoate serves as a key component in creating scaffolds that mimic the extracellular matrix.

Furthermore, the compound has garnered attention for its potential in neuropharmacology. A 2024 study published in Neuropharmacology investigated its effects on neurotransmitter regulation in neuronal cell models. The findings suggest that Tert-butyl 5-(ethylamino)pentanoate may modulate serotonin and dopamine signaling pathways, opening new avenues for the treatment of neurodegenerative diseases and mood disorders. These results highlight its versatility as a tool for drug discovery and mechanistic studies.

From a synthetic perspective, the preparation of Tert-butyl 5-(ethylamino)pentanoate involves a multi-step process that combines organic synthesis techniques with green chemistry principles. A recent report in Organic & Biomolecular Chemistry described an efficient method for its synthesis using microwave-assisted reactions, which significantly reduced reaction times and energy consumption. This approach not only enhances the sustainability of its production but also aligns with the global shift toward eco-friendly manufacturing in the pharmaceutical industry.

In the realm of biomedical imaging, Tert-butyl 5-(ethylamino)pentanoate has shown promise as a contrast agent for non-invasive diagnostics. Researchers at the Max Planck Institute have explored its use in fluorescent imaging applications, where its unique optical properties enable high-resolution visualization of biological tissues. This capability could revolutionize early disease detection and real-time monitoring of therapeutic responses, particularly in oncology and cardiology.

Despite its promising applications, the study of Tert-butyl 5-(ethylamino)pentano,ate remains in its early stages, with many questions yet to be addressed. For instance, the long-term safety profile of the compound in in vivo models requires further investigation. Additionally, the optimization of its pharmacokinetic properties to enhance bioavailability and reduce metabolic degradation is an area of active research. These challenges underscore the need for interdisciplinary collaboration between chemists, biologists, and pharmacologists to fully harness its potential.

As the field of biomedical research continues to evolve, Tert-butyl 5-(ethylamino)pentanoate is poised to play a pivotal role in the development of innovative therapies and materials. Its unique structural features and functional versatility make it a valuable asset for drug discovery, biomaterials engineering, and diagnostic applications. With ongoing research efforts, the compound is likely to contribute significantly to the advancement of personalized medicine and targeted therapeutics in the coming years.